Cas no 2034581-96-7 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylpyrazine-2-carboxamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylpyrazine-2-carboxamide
• CAS No: 2034581-96-7
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 5352764
• Update Time: 2025-06-08

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(isochroman-3-ylmethyl)-N-methylpyrazine-2-carboxamide
• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N-methylpyrazine-2-carboxamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylpyrazine-2-carboxamide

• Inchi： 1S/C16H17N3O2/c1-19(16(20)15-9-17-6-7-18-15)10-14-8-12-4-2-3-5-13(12)11-21-14/h2-7,9,14H,8,10-11H2,1H3
• InChI Key： CWOPLYQXPWCBHN-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2CC1CN(C(C1C=NC=CN=1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 1
• Topological Polar Surface Area: 55.3

Additional information on N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylpyrazine-2-carboxamide

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylpyrazine-2-carboxamide (CAS No. 2034581-96-7): An Overview

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylpyrazine-2-carboxamide (CAS No. 2034581-96-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as BPM-MPC for brevity, belongs to the class of pyrazine derivatives and exhibits a complex molecular structure that includes a benzopyran moiety and a pyrazine carboxamide functional group.

The chemical structure of BPM-MPC is characterized by a 3,4-dihydro-1H-2-benzopyran ring system, which is linked to a pyrazine carboxamide through a methylated amine bridge. This intricate arrangement imparts the compound with a combination of aromatic and heterocyclic properties, making it an interesting candidate for various biological studies. The presence of the benzopyran ring, known for its antioxidant and anti-inflammatory properties, suggests potential therapeutic benefits in diseases involving oxidative stress and inflammation.

Recent research has focused on the pharmacological properties of BPM-MPC. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant properties, which are crucial in mitigating oxidative damage in cells. These findings have sparked interest in exploring the potential of BPM-MPC in treating conditions such as neurodegenerative diseases, cardiovascular disorders, and chronic inflammatory conditions.

In the context of neurodegenerative diseases, BPM-MPC has shown promise in preclinical models of Alzheimer's disease (AD) and Parkinson's disease (PD). Research indicates that the compound can reduce amyloid-beta (Aβ) aggregation and tau phosphorylation, key pathological hallmarks of AD. Furthermore, it has been observed to protect dopaminergic neurons from oxidative stress-induced damage in PD models. These results suggest that BPM-MPC may have neuroprotective effects that could be harnessed for therapeutic purposes.

The anti-inflammatory and antioxidant properties of BPM-MPC also make it a potential candidate for cardiovascular applications. Studies have demonstrated that the compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the inflammatory response. By modulating NF-κB activity, BPM-MPC may help reduce inflammation in vascular tissues, thereby preventing or ameliorating conditions such as atherosclerosis and hypertension.

In addition to its biological activities, the synthetic route to BPM-MPC has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of the benzopyran ring system through a Diels-Alder reaction followed by functional group modifications to introduce the pyrazine carboxamide moiety. The detailed synthetic protocol has been published in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound or similar derivatives.

The safety profile of BPM-MPC is another important aspect that has been investigated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. These trials will also help determine optimal dosing regimens and identify any potential drug interactions or contraindications.

In conclusion, N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylpyrazine-2-carboxamide (CAS No. 2034581-96-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an intriguing subject for further research and development in the fields of medicinal chemistry and drug discovery. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.